Cas no 1443339-85-2 (4-n-Butoxy-3-chlorobenzoyl chloride)

• Product Name: 4-n-Butoxy-3-chlorobenzoyl chloride
• CAS No: 1443339-85-2
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• MDL: MFCD22373010
• CID: 5209402
• Update Time: 2026-03-06

4-n-Butoxy-3-chlorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-n-Butoxy-3-chlorobenzoyl chloride

• MDL： MFCD22373010
• Inchi： 1S/C11H12Cl2O2/c1-2-3-6-15-10-5-4-8(11(13)14)7-9(10)12/h4-5,7H,2-3,6H2,1H3
• InChI Key： SWZJWRWYNIHQGC-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC=C(OCCCC)C(Cl)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-n-Butoxy-3-chlorobenzoyl chloride

Professional Introduction to Compound with CAS No. 1443339-85-2 and Product Name: 4-n-Butoxy-3-chlorobenzoyl chloride

The compound identified by the CAS number 1443339-85-2 and the product name 4-n-Butoxy-3-chlorobenzoyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and synthetic organic chemistry.

At the core of understanding this compound lies its molecular structure, which combines a 4-n-Butoxy group with a 3-chlorobenzoyl chloride moiety. The 4-n-Butoxy group contributes to the compound's solubility and stability, making it a versatile intermediate in various chemical reactions. Meanwhile, the 3-chlorobenzoyl chloride part serves as a reactive site, facilitating further functionalization and transformation into more complex molecules.

Recent research has highlighted the utility of 4-n-Butoxy-3-chlorobenzoyl chloride in the synthesis of bioactive molecules. Its reactivity allows for the efficient introduction of chlorinated benzoyl groups into larger molecular frameworks, which is crucial for developing novel therapeutic agents. For instance, studies have demonstrated its role in constructing heterocyclic compounds that exhibit promising pharmacological activities.

In the realm of medicinal chemistry, the compound's ability to undergo selective reactions makes it an invaluable tool for designing small-molecule drugs. Researchers have leveraged its structural features to create derivatives with enhanced binding affinity and selectivity towards specific biological targets. This has opened up new avenues for treating various diseases, including inflammatory disorders and infectious diseases.

The synthetic pathways involving 4-n-Butoxy-3-chlorobenzoyl chloride have been optimized to ensure high yields and purity, making it a preferred choice for industrial-scale production. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to further enhance its synthetic utility. These methods not only improve efficiency but also minimize unwanted byproducts, aligning with green chemistry principles.

Moreover, the compound's stability under various conditions has made it suitable for long-term storage and transportation, ensuring its availability for research and commercial applications. This reliability is critical in pharmaceutical settings where consistency is paramount for both preclinical studies and clinical trials.

Recent advancements in computational chemistry have also contributed to a deeper understanding of 4-n-Butoxy-3-chlorobenzoyl chloride's reactivity. Molecular modeling studies have predicted its interaction with biological targets, providing insights into potential drug mechanisms. These predictions are often validated through experimental work, reinforcing the compound's significance in drug discovery.

The versatility of 4-n-Butoxy-3-chlorobenzoyl chloride extends beyond pharmaceutical applications. It has been explored in materials science as a precursor for synthesizing functional polymers and coatings. Its ability to form stable complexes with other molecules makes it useful in developing novel materials with tailored properties.

In conclusion, the compound with CAS No. 1443339-85-2 and the product name 4-n-Butoxy-3-chlorobenzoyl chloride represents a cornerstone in modern chemical synthesis and drug development. Its unique structural features, coupled with its reactivity and stability, make it an indispensable tool for researchers across multiple disciplines. As scientific understanding continues to evolve, it is likely that this compound will play an even more pivotal role in shaping future advancements.